2(5H)-Furanone
2(5H)-Furanone
4-Hydroxy-2-butenoic acid gamma-lactone, also known as butenolide or alpha, beta-crotonolactone, belongs to the class of organic compounds known as butenolides. These are dihydrofurans with a carbonyl group at the C2 carbon atom. 4-Hydroxy-2-butenoic acid gamma-lactone exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-hydroxy-2-butenoic acid gamma-lactone is primarily located in the cytoplasm. 4-Hydroxy-2-butenoic acid gamma-lactone can be converted into 2, 4-dichloro-5-oxo-2, 5-dihydro-2-furylacetate and beta-angelica lactone. 4-Hydroxy-2-butenoic acid gamma-lactone has a buttery taste.
But-2-en-4-olide is a butenolide. It is a tautomer of a but-3-en-4-olide.
But-2-en-4-olide is a butenolide. It is a tautomer of a but-3-en-4-olide.
Brand Name:
Vulcanchem
CAS No.:
497-23-4
VCID:
VC0122218
InChI:
InChI=1S/C4H4O2/c5-4-2-1-3-6-4/h1-2H,3H2
SMILES:
C1C=CC(=O)O1
Molecular Formula:
C4H4O2
Molecular Weight:
84.07 g/mol
2(5H)-Furanone
CAS No.: 497-23-4
Reference Standards
VCID: VC0122218
Molecular Formula: C4H4O2
Molecular Weight: 84.07 g/mol
| CAS No. | 497-23-4 |
|---|---|
| Product Name | 2(5H)-Furanone |
| Molecular Formula | C4H4O2 |
| Molecular Weight | 84.07 g/mol |
| IUPAC Name | 2H-furan-5-one |
| Standard InChI | InChI=1S/C4H4O2/c5-4-2-1-3-6-4/h1-2H,3H2 |
| Standard InChIKey | VIHAEDVKXSOUAT-UHFFFAOYSA-N |
| SMILES | C1C=CC(=O)O1 |
| Canonical SMILES | C1C=CC(=O)O1 |
| Density | 1.185 mg/L at 25 °C 1.183-1.187 |
| Flash Point | 101 °C (214 °F) (Closed cup) |
| Melting Point | 4.5 °C 4-5 °C 4.5°C |
| Physical Description | Liquid Colourless to pale brown yellow clear liquid; Rich winey meat-like aroma |
| Description | 4-Hydroxy-2-butenoic acid gamma-lactone, also known as butenolide or alpha, beta-crotonolactone, belongs to the class of organic compounds known as butenolides. These are dihydrofurans with a carbonyl group at the C2 carbon atom. 4-Hydroxy-2-butenoic acid gamma-lactone exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-hydroxy-2-butenoic acid gamma-lactone is primarily located in the cytoplasm. 4-Hydroxy-2-butenoic acid gamma-lactone can be converted into 2, 4-dichloro-5-oxo-2, 5-dihydro-2-furylacetate and beta-angelica lactone. 4-Hydroxy-2-butenoic acid gamma-lactone has a buttery taste. But-2-en-4-olide is a butenolide. It is a tautomer of a but-3-en-4-olide. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 8.50X10+5 mg/L at 25 °C (est) Soluble in water Soluble (in ethanol) |
| Synonyms | 4-Hydroxycrotonic Acid γ-Lactone; 2,5-Dihydrofuranone; 2-Buten-4-olide; 2-Oxo-2,5-dihydrofuran; 4-Hydroxy-2-butenoic Acid Lactone; 4-Hydroxy-2-butenoic Acid γ-Lactone; 5-Oxo-2,5-dihydrofuran-3-yl Ester; 5H-Furan-2-one; Cratone; Isocrotonolactone; N |
| Vapor Pressure | 0.981 mm Hg at 25 °C (est) |
| PubChem Compound | 10341 |
| Last Modified | Nov 11 2021 |
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